1-Octene

• CAS No.: 111-66-0
• Product Name: 1-Octene
• Molecular Formula: C8H16; CH3(CH2)5CH=CH2; C8H16
• Molecular Weight: 112.21 g/mol
• IUPAC Name: oct-1-ene
• Standard InChI: InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h3H,1,4-8H2,2H3
• Standard InChIKey: KWKAKUADMBZCLK-UHFFFAOYSA-N
• SMILES: CCCCCCC=C
• Canonical SMILES: CCCCCCC=C
• Boiling Point: 250.3 °F at 760 mm Hg (USCG, 1999); 121.2 °C; 121.2 °C @ 760 mm Hg; 123 °C
• Colorform: Colorless liquid
• Density: 0.715 at 68 °F (USCG, 1999); 0.7149 @ 20 °C/4 °C; Relative density (water = 1): 0.7; 0.718-0.722
• Flash Point: 70 °F (USCG, 1999); 70 °F (21 °C) (OPEN CUP); 10 °C c.c.
• Melting Point: -151 °F (USCG, 1999); -101.7 °C; -101.7°C; -102 °C
• Physical Description: 1-octene appears as a colorless liquid. Flash point 70°F. Insoluble in water and less dense (at about 6 lb / gal) than water. Hence floats on water. Vapors are heavier than air and may settle in depressions. Reported to biodegrade very slowly. Used in organic synthesis, surfactants, and plasticizers.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colourless liquid, Petroleum-like aroma
• Description: 1-octene appears as a colorless liquid. Flash point 70°F. Insoluble in water and less dense (at about 6 lb / gal) than water. Hence floats on water. Vapors are heavier than air and may settle in depressions. Reported to biodegrade very slowly. Used in organic synthesis, surfactants, and plasticizers.; 1-Octene, also known as alpha-octylene or 1-caprylene, belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. 1-Octene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-octene is primarily located in the membrane (predicted from logP). 1-Octene can be converted into oct-7-en-1-ol and oct-1-en-3-ol. 1-Octene has a gasoline taste.; Oct-1-ene is an octene with an unsaturation C-1.
• Solubility: 3.65e-05 M; 0.0041 mg/mL at 25 °C; Miscible with ethanol, ether; Miscible in ethanol; soluble in ethyl ether and acetone; In water, 4.1 mg/l @ 25 °C; Solubility in water, g/100ml at 25 °C: 0.0004; Practically insoluble to insoluble; Slightly soluble (in ethanol)
• Synonyms: 1-OCTENE; Octen; Neodene 8; OCTENE-1; OCTEN-1; 1-Octene; C6H13-CH=CH2; 1-0ctene; CAPRYLENE; Octylene; 1-C8H16; I-Octen; methyl heptene
• Vapor Density: 3.87 (AIR= 1); Relative vapor density (air = 1): 3.9
• Vapor Pressure: 17.42 mmHg; 17.4 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 2
• Reference: 1. Hempel-Jørgensen A, Kjaergaard SK, Môlhave L, Hudnell HK. Time course of sensory eye irritation in humans exposed to N-butanol and 1-octene. Arch Environ Health. 1999 Mar-Apr;54(2):86-94. doi: 10.1080/00039899909602241. PMID: 10094285.; ; 2. Kunna K, Müller C, Loos J, Vogt D. Aqueous-phase hydroformylation of 1-octene: styrene latices as phase-transfer agents. Angew Chem Int Ed Engl. 2006 Nov 6;45(43):7289-92. doi: 10.1002/anie.200602386. PMID: 17029317.; ; 3. Hager EB, Makhubela BC, Smith GS. Aqueous-phase hydroformylation of 1-octene using hydrophilic sulfonate salicylaldimine dendrimers. Dalton Trans. 2012 Dec 7;41(45):13927-35. doi: 10.1039/c2dt31471a. Epub 2012 Oct 1. PMID: 23023586.
• PubChem Compound: 8125
• Last Modified: Nov 11 2021